Cas no 1211517-23-5 (benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate)

• Product Name: benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate
• CAS No: 1211517-23-5
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD22415296
• CID: 1040684
• PubChem ID: 58044731
• Update Time: 2025-06-11

benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate oxalate
• 2-Cbz-2,6-diazaspiro[3.3]heptane oxalate
• Benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate
• benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate,oxalic acid
• 2,6-Diazaspiro[3.3]heptane-2-carboxylic acid, phenylmethyl ester
• AT11144
• DA-14349
• CS-0029699
• BENZYL 2,6-DIAZASPIRO[3.3]HEPTANE-2-CARBOXYLATE[1211517-23-5]
• AKOS024438408
• SCHEMBL10153538
• 1211517-23-5
• BS-26426
• benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate

• MDL： MFCD22415296
• Inchi： 1S/C13H16N2O2/c16-12(15-9-13(10-15)7-14-8-13)17-6-11-4-2-1-3-5-11/h1-5,14H,6-10H2
• InChI Key： PUCNIGULRFJAIC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2(CNC2)C1)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate

Benzyl 2,6-Diazaspiro[3.3]heptane-2-carboxylate (CAS No. 1211517-23-5): An Overview

Benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate (CAS No. 1211517-23-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their potential biological activities and structural diversity. The spirocyclic framework provides a rigid structure that can enhance the pharmacological properties of the molecule, making it an attractive candidate for drug development.

The chemical structure of benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate consists of a benzyl group attached to a carboxylate moiety, which is further linked to a spirocyclic diamine core. This combination of functional groups imparts specific chemical and physical properties that are crucial for its applications in various scientific and industrial processes. The benzyl group enhances the solubility and stability of the compound, while the spirocyclic diamine core provides a scaffold for potential interactions with biological targets.

Recent studies have highlighted the potential of benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate has also been investigated for its neuroprotective effects. A study published in the Journal of Neuroscience Research demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective properties make benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate has also been extensively studied to understand its behavior in biological systems. Research conducted by a team at the University of California found that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a long half-life and low clearance rate. These characteristics are essential for ensuring sustained therapeutic effects and reducing the frequency of dosing in clinical applications.

In terms of safety, preclinical studies have shown that benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate is well-tolerated at therapeutic doses with minimal side effects. Toxicity assessments conducted in animal models revealed no significant adverse effects on major organs such as the liver and kidneys, further supporting its potential for clinical use.

The synthesis of benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate has been optimized to improve yield and purity while reducing costs and environmental impact. A recent publication in Organic Letters described an efficient synthetic route using palladium-catalyzed coupling reactions followed by cyclization steps to form the spirocyclic core. This method not only simplifies the synthesis but also allows for easy modification of the benzyl group or other functional moieties to explore structure-activity relationships (SAR).

In conclusion, benzyl 2,6-diazaspiro[3.3]heptane-2-carboxylate (CAS No. 1211517-23-5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel drugs for various diseases.